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Compound of Interest

Compound Name: 5-Ethyl-2,2-dimethylheptane

Cat. No.: B14552282

For Researchers, Scientists, and Drug Development Professionals

Undecane (C11H24) is an acyclic alkane with 159 structural isomers.[1] As nonpolar
hydrocarbons, the isomers of undecane exhibit a range of physicochemical properties that are
primarily dictated by the degree and nature of their branching. While generally considered to be
of low biological reactivity, their properties as solvents and components of complex
hydrocarbon mixtures are of significant interest in various industrial and research applications.
This guide provides a comprehensive overview of the known physical properties of a selection
of undecane isomers, detailed experimental protocols for their characterization, and a logical
workflow for these experimental procedures.

The structural variations among the isomers of undecane lead to significant differences in their
physical properties. Generally, increased branching disrupts the intermolecular van der Waals
forces, resulting in lower boiling points compared to the linear n-undecane. Molecular symmetry
also plays a role, with more symmetrical isomers often exhibiting higher melting points.[1]

Quantitative Data Summary

The following table summarizes the available quantitative data for n-undecane and a selection
of its branched isomers.
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o . Density Refractive
Isomer CAS Boiling Melting
. . (g/lcm? at Index
Name Number Point (°C) Point (°C)
20°C) (n20/D)
n-Undecane 1120-21-4 196[2][3] -26[2][3] 0.740[2] 1.417[3]
2-
Methyldecan  6975-98-0 189.3[1] 0.737[1] 1.424[4]
e
3-
188.1 - 190[1] 1.4163 -
Methyldecan 13151-34-3 -92.9[1][6] 0.742[1]
[5] 1.417[1][6][7]
e
4-
187.4 -
Methyldecan  2847-72-5 0.741[1] 1.417[8]
188.7[1][8]
e
5-
-57.06 (est.) 1.4158 -
Methyldecan 13151-35-4 186.1[9] 0.742[9]
[9][10] 1.417[9][10]
e
2,3- 1.416 -
_ 186 - -57.06 (est.)
Dimethylnona  2884-06-2 0.7438[1][12] 1.4177[11]
186.9[11][12]  [12][13] 12
ne

Note: Some data points are estimated and should be treated with caution. The availability of

experimental data for all 159 isomers is limited.[1]

Experimental Protocols

The following are detailed methodologies for the key experiments used to determine the

physicochemical properties of undecane isomers.

Determination of Boiling Point

Principle: The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure.[6] For a pure compound, the boiling point is a characteristic

physical property.[6]
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Methodology (Micro-Reflux Method):[7]

Sample Preparation: Place approximately 0.5 mL of the liquid undecane isomer into a small
test tube. Add a small magnetic stir bar to ensure smooth boiling.[7]

o Apparatus Setup: Clamp the test tube in a heating block equipped with a magnetic stirrer.
Insert a thermometer into the test tube, ensuring the thermometer bulb is positioned in the
vapor phase just above the liquid surface to accurately measure the temperature of the
condensing vapor.[7]

e Heating: Turn on the stirrer to begin gentle mixing. Heat the block at a controlled rate.[7]

» Observation: Observe the sample until it begins to boil and a ring of condensing vapor
(reflux) is visible on the walls of the test tube. The thermometer bulb should be at the level of
this reflux ring.[7]

» Boiling Point Determination: Once the liquid is gently refluxing, the temperature reading on
the thermometer should stabilize. This stable temperature is recorded as the boiling point of
the liquid.[7] It's important not to heat the sample so strongly that it boils away.[5]

Determination of Melting Point

Principle: The melting point of a solid is the temperature at which it transitions from the solid to
the liquid phase. Pure crystalline compounds typically melt over a narrow temperature range
and this property is a key criterion for purity and identification.[14]

Methodology (Capillary Method):[10][14]

o Sample Preparation: Ensure the solid undecane isomer is dry and finely powdered. Press
the open end of a capillary tube (sealed at one end) into the powder, trapping a small
amount of the sample. Tap the sealed end of the tube on a hard surface to pack the sample
down to a height of 2-3 mm.[14]

o Apparatus Setup: Place the packed capillary tube into a melting point apparatus, which
consists of a heated block with a viewing lens or digital camera.[10]
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e Heating: If the approximate melting point is unknown, a rapid heating rate can be used for an
initial determination.[15] For an accurate measurement, a second, fresh sample should be
heated rapidly to about 15-20°C below the approximate melting point, and then the heating
rate should be slowed to 1-2°C per minute.[1]

o Observation and Melting Point Range Determination: Record the temperature at which the
first drop of liquid is observed. This is the beginning of the melting range. Continue heating
slowly and record the temperature at which the entire sample has turned into a clear liquid.
This is the end of the melting range. The melting point is reported as this range.[14][16]

Determination of Density

Principle: Density is an intrinsic physical property of a substance, defined as its mass per unit
volume.[17]

Methodology (Pycnometer Method):[1]

e Pycnometer Calibration: Thoroughly clean and dry a pycnometer (a small glass flask with a
precise, known volume). Weigh the empty pycnometer on an analytical balance. Fill the
pycnometer with a reference liquid of known density, such as deionized water, at a specific,
constant temperature. Weigh the filled pycnometer. The exact volume of the pycnometer can
be calculated from the mass and known density of the reference liquid.[1]

o Sample Measurement: Empty and dry the pycnometer. Fill it with the liquid undecane isomer
at the same constant temperature used for calibration.[1]

e Weighing: Weigh the pycnometer containing the undecane isomer.[1]

o Calculation: Determine the mass of the undecane isomer by subtracting the mass of the
empty pycnometer. Calculate the density by dividing the mass of the isomer by the calibrated
volume of the pycnometer.[1]

Determination of Refractive Index

Principle: The refractive index of a medium is a dimensionless number that describes how fast
light travels through that material. It is defined as the ratio of the speed of light in a vacuum to
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the phase velocity of light in the medium.[8] It is a characteristic property of a substance and is
dependent on temperature and the wavelength of light.[8]

Methodology (Abbe Refractometer):

Apparatus Setup: Turn on the Abbe refractometer and the associated light source. Ensure
the prisms are clean and dry.

Calibration: Calibrate the instrument using a standard liquid with a known refractive index,
such as distilled water.

Sample Application: Place a few drops of the liquid undecane isomer onto the surface of the
lower prism.

Measurement: Close the prisms. Look through the eyepiece and turn the adjustment knob
until the boundary line between the light and dark regions is sharp and centered in the
crosshairs.

Reading: Read the refractive index value from the instrument's scale. Record the
temperature at which the measurement was taken, as the refractive index is temperature-
dependent.

Mandatory Visualization

The following diagram illustrates a typical workflow for the characterization of an unknown

undecane isomer.
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Experimental Workflow for Isomer Characterization
Obtain Isomer Sample

Density Determination
(Pycnometer Method)

Refractive Index Determination
(Refractometer)

Melting Point Determination
(Capillary Method)

Boiling Point Determination
(Micro-Reflux Method)

Data Analysis and Comparison

Isomer Characterization Complete

Click to download full resolution via product page

Experimental workflow for isomer characterization.

Conclusion

The 159 isomers of undecane represent a diverse set of structures with a corresponding range
of physical properties.[1] Understanding these properties is crucial for their application in
various scientific and industrial fields. The experimental protocols outlined in this guide provide
a foundation for the accurate characterization of these compounds. While a comprehensive
dataset for all isomers is not currently available, the provided data for a selection of isomers
illustrates the fundamental structure-property relationships that govern this class of molecules.

[1]

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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